Cas no 2137675-67-1 (Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate)

• Product Name: Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate
• CAS No: 2137675-67-1
• MF: C₁₀H₁₅F₃N₂O₃
• MW: 268.232913255692
• CID: 5302366
• Update Time: 2025-10-29

Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl ({3-[(2,2,2-trifluoroethyl)amino]cyclobutyl}carbamoyl)formate
• Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate
• Acetic acid, 2-oxo-2-[[3-[(2,2,2-trifluoroethyl)amino]cyclobutyl]amino]-, ethyl ester

• Inchi： 1S/C10H15F3N2O3/c1-2-18-9(17)8(16)15-7-3-6(4-7)14-5-10(11,12)13/h6-7,14H,2-5H2,1H3,(H,15,16)
• InChI Key： JJEFQYNFHGSSBH-UHFFFAOYSA-N
• SMILES： FC(CNC1CC(C1)NC(C(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4

Additional information on Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate

Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate (CAS No. 2137675-67-1): A Comprehensive Overview

Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate, with the CAS number 2137675-67-1, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for further investigation in drug discovery and development.

The molecular structure of Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate is characterized by a complex arrangement of functional groups, including an ester group, an amide linkage, and a cyclobutyl ring substituted with a trifluoroethylamino moiety. This intricate architecture suggests that the compound may possess multiple points of interaction with biological targets, which could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms into their structures. The presence of trifluoroethylamino groups in Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate not only enhances its lipophilicity but also influences its metabolic stability and binding affinity to biological targets. These properties make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate is its potential application in the treatment of various diseases. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic pathways. For instance, studies have suggested that it could interfere with the activity of matrix metalloproteinases (MMPs), which are known to play a crucial role in tissue degradation and inflammation.

The cyclobutyl moiety in the structure of Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate is particularly noteworthy. This rigid cyclic group can help stabilize the conformation of the molecule, thereby enhancing its binding affinity to biological targets. Additionally, the presence of multiple stereocenters in the cyclobutyl ring provides opportunities for designing enantiomerically pure derivatives with improved pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several protein targets, including those involved in cancer progression and neurodegenerative diseases. These findings highlight its potential as a lead compound for further optimization and development.

The synthesis of Ethyl 2-oxo-2-[[3-(2,2,2-trifluoroethylamino)cyclobutyl]amino]acetate presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, recent developments in green chemistry have provided new tools and methodologies for constructing complex molecules more efficiently and sustainably.

In conclusion, Ethyl 2-oxo-2-[[3-(2,22-difluoroethylamino)cyclobutyl]amino]acetate (CAS No. 2137675-67) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activity make it an attractive candidate for further investigation. As our understanding of drug design and discovery continues to evolve, compounds like this one will play a crucial role in developing new therapies for various diseases.